Cas no 29211-55-0 (3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one)

3-Methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one is a heterocyclic compound featuring a pyrazolone core structure with methyl and 2-methylphenyl substituents. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of the pyrazolone moiety offers reactivity for further functionalization, while the methyl and aryl groups contribute to stability and solubility in organic solvents. Its structural features make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.

3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one structure

29211-55-0 structure

Product Name:3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one

CAS No:29211-55-0

MF:C₁₁H₁₂N₂O

MW:188.225782394409

CID:289278

PubChem ID:260943

Update Time:2025-10-20

3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

- 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-(2-methylphenyl)-
- 5-methyl-2-(2-methylphenyl)-4H-pyrazol-3-one
- 1-(2-Tolyl)-3-methyl-pyrazolon-(5)
- 3-methyl-1-(2-methylphenyl)-2-pyrazolin-5-one
- 3-Methyl-1-< o-tolyl> -pyrazolon-(5)
- 5-methyl-2-(2-methylphenyl)-2,4-dihydro-3h-pyrazol-3-one
- 5-methyl-2-(2-methylphenyl)-2,4-dihydropyrazol-3-one
- 5-methyl-2-o-tolyl-1,2-dihydro-pyrazol-3-one
- AC1L647J
- AC1Q6EYK
- CTK4G2935
- NSC92786
- SBB040982
- SureCN4664740
- DTXSID90293883
- 5-methyl-2-(o-tolyl)-4H-pyrazol-3-one
- EN300-110834
- MLS002695141
- 3-Methyl-1-o-tolyl-5-pyrazolone
- CHEMBL1880288
- HMS3079K03
- SCHEMBL4664740
- AKOS000269645
- 3-Methyl-1-(o-tolyl)-1H-pyrazol-5(4H)-one
- 5-Methyl-2-o-tolyl-2,4-dihydro-pyrazol-3-one
- NSC-92786
- CS-0222320
- 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(2-methylphenyl)-
- 29211-55-0
- GENSTRUCMIZOCD-UHFFFAOYSA-N
- SMR001561053
- 3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one
- Z50145733
- G41551
- DB-124033
- Inchi： 1S/C11H12N2O/c1-8-5-3-4-6-10(8)13-11(14)7-9(2)12-13/h3-6H,7H2,1-2H3
- InChI Key： GENSTRUCMIZOCD-UHFFFAOYSA-N
- SMILES： O=C1CC(C)=NN1C1C=CC=CC=1C

Computed Properties

Exact Mass: 188.09506
Monoisotopic Mass: 188.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 32.7Å²

Experimental Properties

Density: 1.15
Boiling Point: 343.4°Cat760mmHg
Flash Point: 161.5°C
Refractive Index: 1.595
PSA: 32.67
LogP: 1.60820

3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M357030-25mg	3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one	29211-55-0		25mg	$ 70.00	2022-06-03
TRC	M357030-50mg	3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one	29211-55-0		50mg	$ 95.00	2022-06-03
TRC	M357030-250mg	3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one	29211-55-0		250mg	$ 365.00	2022-06-03
Chemenu	CM516236-1g	3-Methyl-1-(o-tolyl)-1H-pyrazol-5(4H)-one	29211-55-0	97%	1g	$479	2023-01-19
Enamine	EN300-110834-0.05g	3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one	29211-55-0	95.0%	0.05g	$81.0	2025-02-21
Enamine	EN300-110834-0.1g	3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one	29211-55-0	95.0%	0.1g	$120.0	2025-02-21
Enamine	EN300-110834-0.25g	3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one	29211-55-0	95.0%	0.25g	$172.0	2025-02-21
Enamine	EN300-110834-0.5g	3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one	29211-55-0	95.0%	0.5g	$320.0	2025-02-21
Enamine	EN300-110834-1.0g	3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one	29211-55-0	95.0%	1.0g	$428.0	2025-02-21
Enamine	EN300-110834-2.5g	3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one	29211-55-0	95.0%	2.5g	$838.0	2025-02-21